Cas no 145556-04-3 (3-Pentanone,1,2,4-trichloro-2-methyl-)

• Product Name: 3-Pentanone,1,2,4-trichloro-2-methyl-
• CAS No: 145556-04-3
• MF: C₆H₉Cl₃O
• MW: 203.494059324265
• CID: 159948
• PubChem ID: 86254
• Update Time: 2025-07-10

3-Pentanone,1,2,4-trichloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone,1,2,4-trichloro-2-methyl-
• 1,2,4-trichloro-2-methylpentan-3-one
• Q27893224
• 1,2,4-Trichloro-2-methyl-3-pentanone
• NS00002374
• 3-Pentanone, 1,2,4-trichloro-2-methyl-
• SCHEMBL8853114
• 145556-04-3
• EN300-7434630
• 780WTB733S
• UNII-780WTB733S
• DTXSID2029587

• Inchi： 1S/C6H9Cl3O/c1-4(8)5(10)6(2,9)3-7/h4H,3H2,1-2H3
• InChI Key： KAUWEMQJFDRELR-UHFFFAOYSA-N
• SMILES： ClC(C)(CCl)C(C(C)Cl)=O

Computed Properties

• Exact Mass: 201.97207
• Monoisotopic Mass: 201.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.277
• Boiling Point: 235.5°Cat760mmHg
• Flash Point: 95.6°C
• Refractive Index: 1.468
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Pentanone,1,2,4-trichloro-2-methyl-

Recent Advances in the Study of 3-Pentanone,1,2,4-trichloro-2-methyl- (CAS: 145556-04-3) and Its Applications in Chemical Biology and Medicine

The chemical compound 3-Pentanone,1,2,4-trichloro-2-methyl- (CAS: 145556-04-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trichloromethyl functional group, has shown promising potential in various applications, including drug development, agrochemical synthesis, and material science. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and biological activities, providing valuable insights for researchers in the field.

One of the key areas of investigation has been the compound's role as a potential intermediate in the synthesis of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-Pentanone,1,2,4-trichloro-2-methyl- could serve as a versatile building block for the development of antimicrobial agents. The study highlighted its efficacy against multi-drug-resistant bacterial strains, with minimal cytotoxicity observed in mammalian cell lines. These findings suggest that this compound could be a valuable candidate for further drug development efforts.

In addition to its antimicrobial properties, recent research has explored the compound's potential in agrochemical applications. A study conducted by researchers at the University of Agricultural Sciences found that derivatives of 3-Pentanone,1,2,4-trichloro-2-methyl- exhibited significant herbicidal activity against common weed species. The study, published in Pest Management Science, reported that these derivatives disrupted key enzymatic pathways in plants, leading to effective weed control. This discovery opens new avenues for the development of environmentally friendly herbicides with reduced ecological impact.

Another noteworthy advancement is the optimization of synthetic routes for 3-Pentanone,1,2,4-trichloro-2-methyl-. A 2024 paper in Organic Process Research & Development detailed a novel, high-yield synthesis method that reduces the use of hazardous reagents and improves overall efficiency. The authors emphasized the scalability of this method, making it suitable for industrial production. This development is particularly significant for pharmaceutical companies seeking to incorporate the compound into large-scale drug manufacturing processes.

Despite these promising findings, challenges remain in the widespread application of 3-Pentanone,1,2,4-trichloro-2-methyl-. Regulatory hurdles, particularly concerning its environmental persistence and potential toxicity, must be addressed. Ongoing research is focusing on modifying the compound's structure to enhance its biodegradability while retaining its bioactive properties. Collaborative efforts between academic institutions and industry partners are expected to drive further innovations in this area.

In conclusion, the recent studies on 3-Pentanone,1,2,4-trichloro-2-methyl- (CAS: 145556-04-3) underscore its potential as a multifunctional compound in chemical biology and medicine. Its applications in antimicrobial drug development, agrochemical synthesis, and material science highlight its versatility. Future research should focus on addressing regulatory challenges and optimizing its properties for broader industrial use. These advancements position the compound as a promising candidate for next-generation therapeutic and agricultural solutions.